Cas no 1155066-57-1 (1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol)

• Product Name: 1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol
• CAS No: 1155066-57-1
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 5176701
• PubChem ID: 43499382
• Update Time: 2026-03-05

1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[1-(2,4-dichlorophenyl)ethyl]amino]-
• 1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol

• Inchi： 1S/C11H15Cl2NO/c1-7(15)6-14-8(2)10-4-3-9(12)5-11(10)13/h3-5,7-8,14-15H,6H2,1-2H3
• InChI Key： GNBVLBQFQOUTJB-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(Cl)C=C1Cl)C)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol

Chemical Profile of 1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol (CAS No. 1155066-57-1)

1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol, identified by its Chemical Abstracts Service number CAS No. 1155066-57-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both aromatic and aliphatic moieties, coupled with an amine functional group, positions it as a versatile intermediate for the development of novel therapeutic agents.

The structural motif of 1-(2,4-dichlorophenyl)ethylamino provides a unique scaffold that can be modulated to explore various pharmacophoric interactions. The dichlorophenyl ring, in particular, introduces electron-withdrawing effects and spatial constraints that can influence the compound's biological activity. This feature has been exploited in the design of molecules targeting specific enzymatic pathways or receptor binding sites.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological disorders. The amine group in 1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol serves as a potential hydrogen bond acceptor or donor, which is crucial for achieving high binding affinity to biological targets. Studies have demonstrated that such structural features are often integral to the efficacy of drugs used in treating conditions like depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its synthetic accessibility. The propan-2-ol backbone provides a flexible platform for further derivatization, allowing chemists to introduce additional functional groups or side chains tailored to specific biological needs. This adaptability has made 1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol a valuable building block in medicinal chemistry libraries.

The dichlorophenyl moiety is particularly noteworthy due to its ability to modulate electronic properties and steric hindrance around the active site of enzymes or receptors. This has been observed in various kinase inhibitors and other small-molecule drugs where such substituents enhance binding affinity and selectivity. The dichloro substitution pattern is well-documented for its role in improving metabolic stability and pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can optimize the structure of 1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol for enhanced biological activity. These computational tools have revealed that minor modifications to the phenyl ring or the amine substituent can significantly alter the compound's potency and selectivity.

In clinical research, derivatives of this compound have shown promise as intermediates for antiviral and anti-inflammatory agents. The ability to fine-tune the pharmacophore through structural modifications allows for the development of drugs with improved therapeutic profiles. For instance, studies have indicated that certain analogs exhibit significant inhibitory effects on enzymes involved in viral replication or inflammatory pathways.

The synthesis of 1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired framework.

The compound's solubility profile is another critical factor influencing its pharmaceutical applicability. While polar functional groups enhance water solubility, achieving an optimal balance between hydrophilicity and lipophilicity is essential for drug formulation. Researchers have explored various strategies to modify the molecule's solubility characteristics without compromising its biological activity.

Future directions in the study of 1-{1-(2,4-dichlorophenyl)ethylamino}propan-2-ol may include exploring its role in combination therapies or investigating novel synthetic routes that reduce environmental impact. Green chemistry principles are increasingly being applied to pharmaceutical synthesis, emphasizing sustainable practices and minimal waste generation.

Overall, CAS No. 1155066-57-1 represents a fascinating compound with broad potential in drug discovery and development. Its unique structural features and synthetic versatility make it a valuable asset for medicinal chemists seeking to design next-generation therapeutics.